Cas no 1820574-20-6 (3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)-)

• Product Name: 3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)-
• CAS No: 1820574-20-6
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD31664925
• CID: 5172202
• PubChem ID: 119031948
• Update Time: 2025-07-16

3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)-

• MDL： MFCD31664925
• Inchi： 1S/C6H11NO3/c1-4-2-7-5(3-10-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： BIOFPDNBUUHVRE-WHFBIAKZSA-N
• SMILES： N1C[C@H](C)OC[C@H]1C(O)=O

Additional information on 3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)-

Introduction to 3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)- (CAS No. 1820574-20-6)

3-Morpholinecarboxylic acid, 6-methyl-, (3S,6S)-, identified by its Chemical Abstracts Service (CAS) number 1820574-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This enantiomerically pure compound belongs to the class of morpholine derivatives, which are widely recognized for their versatile biological activities and structural properties. The specific stereochemistry denoted by the (3S,6S) configuration underscores its importance as a chiral intermediate, playing a crucial role in the synthesis of advanced pharmaceutical agents.

The compound’s structure combines a morpholine ring with a carboxylic acid functional group at the 3-position and a methyl group at the 6-position. This unique arrangement contributes to its distinct chemical and biological properties, making it a valuable building block in medicinal chemistry. The stereochemical purity of (3S,6S)-3-Morpholinecarboxylic acid, 6-methyl- is particularly significant, as enantiomers often exhibit different pharmacological effects. This characteristic has driven extensive research into its potential applications in developing novel therapeutics.

In recent years, the demand for enantiomerically pure compounds has surged due to their enhanced efficacy and reduced side effects in drug formulations. The synthesis of (3S,6S)-3-Morpholinecarboxylic acid, 6-methyl- has been refined through advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques. These approaches ensure high yields and minimal racemization, making the compound commercially viable for pharmaceutical use.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules. Researchers have leveraged its structural framework to design inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating potent enzyme inhibitors that modulate metabolic processes. The morpholine moiety is particularly adept at interacting with biological targets due to its ability to mimic natural biomolecules while maintaining structural flexibility.

Recent advancements in computational chemistry have further illuminated the potential of (3S,6S)-3-Morpholinecarboxylic acid, 6-methyl- as a scaffold for drug discovery. Molecular modeling studies have revealed its favorable interactions with proteins involved in inflammation and cancer progression. These insights have guided the design of novel compounds aimed at treating chronic diseases with improved selectivity and reduced toxicity.

The pharmaceutical industry has shown particular interest in this compound due to its versatility. It serves as a key intermediate in synthesizing complex molecules with therapeutic potential. For example, derivatives of this compound have been explored as precursors for kinase inhibitors, which are critical in oncology treatments. The stereochemical integrity ensures that these derivatives retain the desired pharmacological properties without unwanted side effects.

The synthesis of (3S,6S)-3-Morpholinecarboxylic acid, 6-methyl- also highlights advancements in green chemistry principles. Modern synthetic routes emphasize sustainability by minimizing waste and reducing hazardous reagent usage. These eco-friendly approaches align with global efforts to develop environmentally responsible pharmaceutical manufacturing processes.

Another area where this compound has made an impact is in the field of peptidomimetics. By incorporating its structural motif into synthetic peptides, researchers have created molecules capable of binding to specific targets with high affinity. This application has broad implications for drug development, particularly in designing vaccines and antiviral agents.

Future research directions for (3S,6S)-3-Morpholinecarboxylic acid, 6-methyl- include exploring its role in central nervous system (CNS) drug discovery. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties, opening new avenues for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.

The compound’s unique structural features also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules has been exploited in designing novel materials with enhanced functionality. These applications span from catalysis to nanotechnology, demonstrating the broad utility of morpholine derivatives.

In conclusion,(3S,6S)-3-Morpholinecarboxylic acid, 6-methyl- (CAS No. 1820574-20-6) represents a significant advancement in synthetic chemistry and drug development. Its stereochemical purity and versatile biological interactions make it a cornerstone in modern medicinal chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.